Cas no 2137551-73-4 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid
• CAS No: 2137551-73-4
• MF: C₁₀H₁₀N₄O₄S
• MW: 282.275800228119
• CID: 6498890
• PubChem ID: 165833909
• Update Time: 2025-06-15

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid
• 2137551-73-4
• EN300-1114948

• Inchi： 1S/C10H10N4O4S/c1-6-8(9(15)16)4-11-10(13-6)14-5-7(3-12-14)19(2,17)18/h3-5H,1-2H3,(H,15,16)
• InChI Key： NONCJOXWWXJUSC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2N=CC(C(=O)O)=C(C)N=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 282.04227599g/mol
• Monoisotopic Mass: 282.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid

Introduction to 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid (CAS No. 2137551-73-4)

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid (CAS No. 2137551-73-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid is characterized by a pyrimidine core substituted with a 4-methanesulfonyl-1H-pyrazol-1-yl group and a methyl group at the 4-position. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The methanesulfonyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid has shown promise in cancer research. Preclinical studies have indicated that it can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and apoptosis. These results have sparked interest in further investigating its potential as an anticancer agent.

The pharmacokinetic profile of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid has also been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for both acute and chronic treatments.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through subsequent phases of clinical development.

In conclusion, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-4-methylpyrimidine-5-carboxylic acid (CAS No. 2137551-73-4) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.